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Compound of Interest

N-tetradecanoyl-L-Homoserine
Compound Name:
Lactone

Cat. No.: B563324

Essential Safety and Handling Guide for N-
tetradecanoyl-L-Homoserine Lactone

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-tetradecanoyl-L-Homoserine Lactone (C14-
HSL). The following procedures are designed to ensure safe handling, storage, and disposal of
this compound in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)

While N-tetradecanoyl-L-Homoserine Lactone is not classified as hazardous under normal
handling conditions, it is crucial to follow standard laboratory safety protocols to minimize
exposure. The compound is typically supplied as a powder or crystalline solid.[1] A related
compound, N-(3-Hydroxytetradecanoyl)-DL-homoserine lactone, is classified as acutely toxic if
swallowed or inhaled, and harmful in contact with skin, highlighting the importance of caution
when handling similar molecules.[2]

Recommended Personal Protective Equipment:
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PPE Category Item Specification Purpose
) Nitrile or latex, To prevent skin
Hand Protection Gloves ]
disposable contact.

ANSI Z87.1 certified, To protect eyes from

Eye Protection Safety Glasses o ) )
with side shields dust particles.
To protect skin and
Body Protection Laboratory Coat Standard clothing from

contamination.

Use in a well-
ventilated area. A dust
mask or respirator ) )
) ) ) ) ) To prevent inhalation
Respiratory Protection  Not generally required  may be considered if ) ]
] of airborne particles.
handling large
quantities or if dust is

generated.

Handling and Storage Procedures

Operational Plan for Safe Handling:

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.

e Weighing and Aliquoting:

o Handle the solid compound in a designated area, such as a chemical fume hood or a
weighing enclosure, to minimize the potential for dust inhalation.

o Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder.
o Avoid creating dust. If the compound is a fine powder, handle it gently.

e Solution Preparation:
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o N-tetradecanoyl-L-Homoserine Lactone is soluble in organic solvents such as
Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).[3]

o When dissolving, add the solvent to the solid slowly to prevent splashing.

o Cap vials or tubes securely after preparation.

e General Use:
o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1]

Storage:
o Store N-tetradecanoyl-L-Homoserine Lactone at -20°C for long-term stability.[1]

» Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan

Dispose of N-tetradecanoyl-L-Homoserine Lactone and any contaminated materials in
accordance with local, state, and federal regulations.

Step-by-Step Disposal Guidance:

e Unused Compound:
o For small quantities, the compound can typically be disposed of as solid chemical waste.
o Do not dispose of the solid down the drain.

o Contaminated Materials:

o Items such as gloves, weigh paper, and pipette tips that have come into contact with the
compound should be placed in a designated chemical waste container.

e Solutions:
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o Solutions of N-tetradecanoyl-L-Homoserine Lactone in organic solvents should be
disposed of in the appropriate solvent waste container.

o Agueous solutions may have specific disposal requirements depending on local
regulations. It is generally advisable to collect them as chemical waste.

Visualized Safety Workflow

The following diagram outlines the key decision points and procedures for safely handling N-
tetradecanoyl-L-Homoserine Lactone.
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Caption: Workflow for safe handling of N-tetradecanoyl-L-Homoserine Lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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